Cas no 23608-86-8 (2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE)

• Product Name: 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE
• CAS No: 23608-86-8
• MF: C₁₈H₂₄INO₂
• MW: 413.293137550354
• CID: 5729616
• Update Time: 2025-05-23

2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE Chemical and Physical Properties

Names and Identifiers

• 2-(10-Iododecyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-(10-iododecyl)-
• 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE

• Inchi： 1S/C18H24INO2/c19-13-9-5-3-1-2-4-6-10-14-20-17(21)15-11-7-8-12-16(15)18(20)22/h7-8,11-12H,1-6,9-10,13-14H2
• InChI Key： QALZPZBGKPAAKR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCCCCCCCI

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Melting Point: 64-65 °C
• Boiling Point: 466.7±18.0 °C(Predicted)
• Solubility: Chloroform; Dichloromethane; Ethyl Acetate; Methanol
• pka: -2.11±0.20(Predicted)

Additional information on 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE

2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE: A Comprehensive Overview

2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE, with the CAS number 23608-86-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in the development of novel materials with tailored electronic and optical properties.

The molecular structure of 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE consists of an isoindoline-1,3-dione core substituted with a 10-iododecyl group. This substitution introduces a long alkyl chain with an iodine atom at the terminal position, which significantly influences the compound's physical and chemical properties. The isoindoline-1,3-dione moiety is known for its aromaticity and conjugation, which contribute to its stability and reactivity. The presence of the iodine atom in the side chain introduces additional functionality, making this compound versatile for various applications.

Recent research has focused on the synthesis and characterization of 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE. Scientists have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the coupling reaction between isoindoline-1,3-dione derivatives and iododecyl halides under mild conditions. This method has been shown to produce high-quality products with excellent reproducibility.

The unique properties of 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE make it a promising candidate for use in advanced materials. For instance, its extended conjugation system allows for efficient charge transport in organic semiconductors. Researchers have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting superior electrical performance compared to traditional materials. Furthermore, the iodine atom in the side chain enables easy functionalization, which is crucial for tailoring the material's properties for specific applications.

In addition to its electronic applications, 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE has shown potential in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or vesicles, which can encapsulate hydrophobic drugs. Recent studies have explored its use as a drug carrier for targeted delivery in cancer therapy. The compound's biocompatibility and ability to release drugs in a controlled manner make it a valuable addition to this field.

The optical properties of 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE have also been extensively studied. Its strong absorption bands in the visible region make it suitable for applications in light-harvesting devices and sensors. Researchers have reported that incorporating this compound into photovoltaic cells enhances their efficiency by improving light absorption and charge separation.

In conclusion, 2-(10-IODODECYL)ISOINDOLINE-1,3-DIONE, with CAS number 23608-86-8, is a versatile compound with a wide range of potential applications in materials science and drug delivery systems. Its unique structural features and functional groups make it an attractive candidate for further research and development.